Cas no 827598-95-8 (1,2,4,6-Cycloheptatetraene, 5-bromo-)

1,2,4,6-Cycloheptatetraene, 5-bromo- structure
827598-95-8 structure
Product Name:1,2,4,6-Cycloheptatetraene, 5-bromo-
CAS No:827598-95-8
MF:C7H5Br
MW:169.018601179123
CID:683433
PubChem ID:71417331
Update Time:2025-04-19

1,2,4,6-Cycloheptatetraene, 5-bromo- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4,6-Cycloheptatetraene, 5-bromo-
    • 5-bromocyclohepta-1,2,4,6-tetraene
    • SCHEMBL21370927
    • DTXSID70836671
    • 827598-95-8
    • Inchi: 1S/C7H5Br/c8-7-5-3-1-2-4-6-7/h1,3-6H
    • InChI Key: HHFYTICDFYMMQC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C=CC=C1

Computed Properties

  • Exact Mass: 167.95746g/mol
  • Monoisotopic Mass: 167.95746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 0Ų
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